5-chloro-2-methoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[(4-methylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15ClN2O2S/c1-10-3-6-12(7-4-10)18-16(22)19-15(20)13-9-11(17)5-8-14(13)21-2/h3-9H,1-2H3,(H2,18,19,20,22)
• InChI Key: OMNXCRHGIOYJBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NC(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C16H15ClN2O2S
• Molecular Weight: 334.8 g/mol

Description

5-chloro-2-methoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide is a chemical compound with potential applications in scientific research. This compound is also known as CMMD or CMMD-1. It belongs to the class of carbonic anhydrase inhibitors and has been studied for its potential use in treating various diseases.

Mechanism of Action

The mechanism of action of CMMD involves the inhibition of carbonic anhydrase IX. This enzyme is involved in the regulation of pH in tumors, and its inhibition can lead to the acidification of the tumor microenvironment, which can inhibit tumor growth.
Biochemical and Physiological Effects:
CMMD has been shown to have significant effects on the biochemical and physiological processes in the body. It has been found to inhibit the growth of tumor cells and reduce the activity of carbonic anhydrase IX. It has also been shown to reduce intraocular pressure in animal models of glaucoma.

Advantages and Limitations for Lab Experiments

The advantages of using CMMD in lab experiments include its potency as a carbonic anhydrase inhibitor and its potential use in treating various diseases. However, the limitations of using CMMD include its toxicity and potential side effects.

Future Directions

There are several future directions for the study of CMMD. One direction is to further investigate its potential use in cancer therapy. Another direction is to explore its potential use in treating other diseases such as glaucoma, epilepsy, and Alzheimer's disease. Additionally, further research is needed to determine the optimal dosage and administration of CMMD for therapeutic purposes.

Synthesis Methods

The synthesis of CMMD involves the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(4-methylphenyl)thiourea to obtain CMMD.

Scientific Research Applications

CMMD has been studied for its potential use in treating various diseases. It has been found to be a potent inhibitor of carbonic anhydrase IX, which is overexpressed in various tumors. This makes it a potential candidate for cancer therapy. It has also been studied for its potential use in treating glaucoma, epilepsy, and Alzheimer's disease.